Cas no 886495-61-0 (3-4-(4-chlorophenyl)-1,3-thiazol-2-ylaniline)

3-4-(4-chlorophenyl)-1,3-thiazol-2-ylaniline structure
886495-61-0 structure
Product Name:3-4-(4-chlorophenyl)-1,3-thiazol-2-ylaniline
CAS No:886495-61-0
MF:C15H11ClN2S
MW:286.779240846634
CID:5226540
PubChem ID:7148550
Update Time:2026-03-07

3-4-(4-chlorophenyl)-1,3-thiazol-2-ylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]aniline
    • Benzenamine, 3-[4-(4-chlorophenyl)-2-thiazolyl]-
    • 3-4-(4-chlorophenyl)-1,3-thiazol-2-ylaniline
    • Inchi: 1S/C15H11ClN2S/c16-12-6-4-10(5-7-12)14-9-19-15(18-14)11-2-1-3-13(17)8-11/h1-9H,17H2
    • InChI Key: IXBZVEDHEIFAER-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC(C2=NC(C3=CC=C(Cl)C=C3)=CS2)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2

3-4-(4-chlorophenyl)-1,3-thiazol-2-ylaniline Pricemore >>

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